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Compound of Interest

Compound Name: DiAzK

Cat. No.: B15550018

Get Quote

An In-depth Technical Guide to the Photo-Crosslinking Amino Acid DiAzK

Introduction
In the fields of chemical biology and drug development, the identification and characterization

of protein-protein interactions (PPIs) are fundamental to understanding cellular processes and

disease mechanisms. Photoaffinity labeling (PAL) has emerged as a powerful technique to

covalently capture both stable and transient interactions in situ. Central to this method are

noncanonical amino acids (ncAAs) engineered with photoreactive groups. This guide provides

a detailed overview of DiAzK, a diazirine-containing lysine derivative used as a photo-

crosslinking probe to investigate PPIs.

DiAzK: Chemical Structure and Properties
DiAzK is a synthetic amino acid designed for site-specific incorporation into proteins. Its

structure is based on L-lysine, modified at the ε-amino group with a carbamate linker attached

to a propoxy-diazirine moiety. The diazirine ring is a small, highly efficient photoreactive group

that, upon activation with UV light, forms a reactive carbene intermediate capable of forming

covalent bonds with nearby molecules.[1][2][3]

The formal IUPAC name for DiAzK is (S)-2-Amino-6-(((3-(3-methyl-3H-diazirin-3-

yl)propoxy)carbonyl)amino)hexanoic acid.[4]
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Physicochemical and Structural Data
Quantitative data for DiAzK has been compiled from various chemical databases and is

presented below for easy reference.

Property Value Source

Molecular Formula C₁₂H₂₂N₄O₄ [4][5]

Molar Mass 286.33 g/mol [4][5]

CAS Number 2231405-65-3 [4]

Activation Wavelength ~330-370 nm [2]

Predicted pKa 2.53 ± 0.24 [5]

Predicted Density 1.35 ± 0.1 g/cm³ [5]

Storage Conditions

Store at -20°C in an inert

atmosphere, protected from

light.

[5]

Mechanism of Action: Diazirine Photochemistry
The utility of DiAzK as a crosslinking agent stems from the unique photochemistry of the

diazirine group. This process can be described in two main steps:

Photoactivation: When exposed to long-wave UV light (approximately 350-360 nm), the

diazirine ring absorbs energy and undergoes irreversible decomposition, releasing a

molecule of nitrogen gas (N₂).[6] This process is highly efficient and occurs rapidly.

Carbene Formation and Insertion: The decomposition of the diazirine yields a highly reactive

and indiscriminate carbene intermediate. This carbene can then rapidly insert into any

nearby C-H, O-H, or N-H bond, forming a stable covalent linkage between the DiAzK-

containing protein and its interacting partner.[2][6] The small size of the diazirine group

minimizes structural perturbation of the labeled protein prior to activation.[7]
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Step 1: Photoactivation

Step 2: Crosslinking

Protein-DiAzK Excited State
UV Light (350 nm)

Protein-Carbene Intermediate
- N₂

Covalently Crosslinked Complex

Covalent Bond Formation

Interacting Protein Covalent Bond Formation
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Photo-Crosslinking Proteomics Workflow

1. Transfection
(POI-TAG + PylRS/tRNA)

2. Cell Culture
(+ DiAzK)

3. UV Irradiation
(365 nm)

4. Cell Lysis

5. Affinity Purification
(e.g., Ni-NTA)

6. SDS-PAGE

7. In-Gel Digestion

8. LC-MS/MS Analysis

9. Data Analysis
(Protein ID)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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